Cas no 91949-95-0 (4-Isopropoxybenzonitrile)

4-Isopropoxybenzonitrile structure

Product Name:4-Isopropoxybenzonitrile

CAS No:91949-95-0

MF:C₁₀H₁₁NO

MW:161.200442552567

MDL:MFCD09929011

CID:1037662

PubChem ID:11008227

Update Time:2024-10-26

4-Isopropoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Isopropoxybenzonitrile
- 4-propan-2-yloxybenzonitrile
- 4-(1-Methylethoxy)benzonitrile (ACI)
- Benzonitrile, p-isopropoxy- (7CI)
- 4-Isopropyloxybenzonitrile
- DTXSID50451629
- OJZKKEGJFOAAAV-UHFFFAOYSA-N
- AS-48561
- Z53834533
- CS-0102069
- F51128
- 4-(propan-2-yloxy)benzonitrile
- 4-isopropoxy benzonitrile
- MFCD09929011
- AKOS000114306
- SCHEMBL105821
- 4-(1-Methylethoxy)benzonitrile
- EN300-39841
- Benzonitrile, 4-(1-methylethoxy)-
- DA-39283
- 91949-95-0
- MDL： MFCD09929011
- Inchi： 1S/C10H11NO/c1-8(2)12-10-5-3-9(7-11)4-6-10/h3-6,8H,1-2H3
- InChI Key： OJZKKEGJFOAAAV-UHFFFAOYSA-N
- SMILES： N#CC1C=CC(OC(C)C)=CC=1

Computed Properties

Exact Mass: 161.084063974g/mol
Monoisotopic Mass: 161.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 33Å²

4-Isopropoxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM155444-25g	4-isopropoxybenzonitrile	91949-95-0	95%	25g	$400	2021-06-17
Alichem	A019095890-25g	4-Isopropoxybenzonitrile	91949-95-0	95%	25g	$436.56	2023-08-31
TRC	I918185-100mg	4-Isopropoxybenzonitrile	91949-95-0		100mg	$64.00	2023-05-18
TRC	I918185-250mg	4-Isopropoxybenzonitrile	91949-95-0		250mg	$75.00	2023-05-18
TRC	I918185-500mg	4-Isopropoxybenzonitrile	91949-95-0		500mg	$87.00	2023-05-18
TRC	I918185-1g	4-Isopropoxybenzonitrile	91949-95-0		1g	$98.00	2023-05-18
Chemenu	CM155444-25g	4-isopropoxybenzonitrile	91949-95-0	95%	25g	$400	2022-05-27
abcr	AB313474-1 g	4-Isopropoxybenzonitrile; 95%	91949-95-0		1g	€121.00	2022-06-11
abcr	AB313474-5 g	4-Isopropoxybenzonitrile; 95%	91949-95-0		5g	€279.00	2022-06-11
abcr	AB313474-10 g	4-Isopropoxybenzonitrile; 95%	91949-95-0		10g	€437.00	2022-06-11

4-Isopropoxybenzonitrile Production Method

Production Method 1

619-72-7

91949-95-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Dimethylformamide ; 20 min, 25 °C

Reference

: Light-emitting diode light-enabled denitrative etherification of 4-nitrobenzonitrile under catalyst-free conditions at room temperature

Soltani, Roghaye; Abdollahi, Fatemeh; Ghaderi, Arash, Journal of Chemical Research, 2021, 45(1-2), 56-59

Production Method 2

874-90-8

91949-95-0

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: 1,4-Dioxane ; rt → 80 °C; 16 h, 80 °C

Reference

: Metal-Free Etherification of Aryl Methyl Ether Derivatives by C-OMe Bond Cleavage

Wang, Xueqiang ; Li, Chenchen ; Wang, Xia; Wang, Qingli; Dong, Xiu-Qin; et al, Organic Letters, 2018, 20(14), 4267-4272

Production Method 3

767-00-0

91949-95-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 5 h, reflux

Reference

: N-[4-(Methylsulfonylamino)benzyl]thiourea analogues as vanilloid receptor antagonists: analysis of structure-activity relationships for the 'C-Region'

Lee, Jeewoo; Kang, Sang-Uk; Lim, Ju-Ok; Choi, Hyun-Kyung; Jin, Mi-kyung; et al, Bioorganic & Medicinal Chemistry, 2004, 12(2), 371-385

Production Method 4

874-90-8

91949-95-0

Reaction Conditions

1.1 Catalysts: N′′′-(1,1-Dimethylethyl)-N,N′,N′′-tris[tris(dimethylamino)phosphoranylidene]phos… Solvents: Tetrahydrofuran , Hexane ; 18 h, 50 °C

Reference

: Phosphazene Base tBu-P4 Catalyzed Methoxy-Alkoxy Exchange Reaction on (Hetero)Arenes

Shigeno, Masanori ; Hayashi, Kazutoshi; Nozawa-Kumada, Kanako; Kondo, Yoshinori, Chemistry - A European Journal, 2019, 25(24), 6077-6081

Production Method 5

623-00-7

91949-95-0

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Toluene
1.2 Catalysts: Tris(dibenzylideneacetone)dipalladium , 1,1′-(1R)-[1,1′-Binaphthalene]-2,2′-diylbis[bis(4-methylphenyl)phosphine Solvents: Toluene
1.3 Reagents: Water Solvents: Diethyl ether

Reference

: Preparation of aryl ethers

, World Intellectual Property Organization, , ,

Production Method 6

623-00-7

91949-95-0

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Toluene
1.2 Catalysts: Tris(dibenzylideneacetone)dipalladium , 1,1′-(1S)-[1,1′-Binaphthalene]-2,2′-diylbis[1,1-bis(4-methylphenyl)phosphine Solvents: Toluene
1.3 Reagents: Water Solvents: Diethyl ether

Reference

: Palladium-Catalyzed Intermolecular Carbon-Oxygen Bond Formation: A New Synthesis of Aryl Ethers

Palucki, Michael; Wolfe, John P.; Buchwald, Stephen L., Journal of the American Chemical Society, 1997, 119(14), 3395-3396

Production Method 7

37181-39-8

51570-75-3

91949-95-0

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Dimethylformamide , Tetrahydrofuran ; 10 min, 25 °C
1.2 3 h, 25 °C

Reference

: From Anilines to Aryl Ethers: A Facile, Efficient, and Versatile Synthetic Method Employing Mild Conditions

Wang, Dong-Yu; Yang, Ze-Kun; Wang, Chao; Zhang, Ao; Uchiyama, Masanobu, Angewandte Chemie, 2018, 57(14), 3641-3645

Production Method 8

86164-70-7

6967-88-0

91949-95-0

Reaction Conditions

1.1 Reagents: Zinc Catalysts: Nickel, (2,2′-bipyridine-κN1,κN1′)dibromo-, (SP-4-2)- Solvents: Dimethylacetamide ; 2 min, rt; 16 h, 80 °C; 80 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

: Ni-Catalyzed Reductive Cyanation of Aryl Halides and Phenol Derivatives via Transnitrilation

Mills, L. Reginald; Graham, Joshua M.; Patel, Purvish; Rousseaux, Sophie A. L., Journal of the American Chemical Society, 2019, 141(49), 19257-19262

Production Method 9

767-00-0

91949-95-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; rt; 73 h, 60 °C
1.2 6 h

Reference

: Photocatalytic Reductive C-O Bond Cleavage of Alkyl Aryl Ethers by Using Carbazole Catalysts with Cesium Carbonate

Yabuta, Tatsushi; Hayashi, Masahiko ; Matsubara, Ryosuke, Journal of Organic Chemistry, 2021, 86(3), 2545-2555

Production Method 10

767-00-0

91949-95-0

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Ethanol

Reference

: Antiarrhythmic agents related to procainamide. II. Synthesis and pharmacological study

Reynaud, Pierre; Brion, Jean Daniel; Nguyen Tri Xuong, Emmanuel; Davrinche, Catherine; Pieri, Francois; et al, European Journal of Medicinal Chemistry, 1989, 24(4), 427-34

Production Method 11

91342-00-6

91949-95-0

Reaction Conditions

1.1 Reagents: Triethylamine , 4-Nitro-1-[(trifluoromethyl)sulfonyl]-1H-imidazole Solvents: Acetonitrile ; 10 min, rt

Reference

: A convenient reagent for the conversion of aldoximes into nitriles and isonitriles

Zhang, Wei; Lin, Jin-Hong; Zhang, Pengfei; Xiao, Ji-Chang, Chemical Communications (Cambridge, 2020, 56(46), 6221-6224

Production Method 12

767-00-0

91949-95-0

Reaction Conditions

1.1 Reagents: Triphenylphosphine , 1,2-Bis(2-tricyclo[3.3.1.13,7]dec-1-ylethyl) 1,2-diazenedicarboxylate Solvents: Tetrahydrofuran ; overnight, rt

Reference

: Separation tagging with cyclodextrin-binding groups: Mitsunobu reactions with bis(2-(1-adamantyl)ethyl) azodicarboxylate (BadEAD) and bis(1-adamantylmethyl) azodicarboxylate (BadMAD)

Dandapani, Sivaraman; Newsome, Jeffery J.; Curran, Dennis P., Tetrahedron Letters, 2004, 45(35), 6653-6656

Production Method 13

623-00-7

91949-95-0

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Solvents: Dimethyl sulfoxide ; 4 h, rt

Reference

: Transition-metal-free arylation of alcohols with aryl bromides at room temperature

Zhu, Da-Liang; Li, Jie; Wu, Qi; Wang, Yanqing; Young, David J. ; et al, Synthesis, 2023, 55(4), 637-646

Production Method 14

623-03-0

91949-95-0

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Catalysts: Nickel sulfate (NiSO4) , 4,4′-Dimethoxy-2,2′-bipyridine , 2767997-30-6 Solvents: Acetonitrile ; 24 h, rt
1.2 Reagents: Water ; rt

Reference

: Discovery and characterization of a novel perylenephotoreductant for the activation of aryl halides

Li, Min; Li, Jia; Guo, Baodang; Liu, Xuanzhong; Yuan, Zhenbo ; et al, Journal of Catalysis, 2021, 399, 111-120

Production Method 15

623-03-0

91949-95-0

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Dimethylformamide , Tetrahydrofuran ; 5 min, 0 °C; 6 h, 25 °C
1.2 Reagents: Ammonium chloride Solvents: Water ; 0 °C

Reference

: Aryl Ether Syntheses via Aromatic Substitution Proceeding under Mild Conditions

Ando, Shin ; Tsuzaki, Marina; Ishizuka, Tadao, Journal of Organic Chemistry, 2020, 85(17), 11181-11189

Production Method 16

767-00-0

91949-95-0

Reaction Conditions

1.1 Reagents: 2,4-Dihydro-2,4,5-triphenyl-3H-1,2,4-triazol-3-ylidene Solvents: Acetonitrile ; > 1 min, rt
1.2 Reagents: 4-[3,5-Bis(1,1-dimethylethyl)-4-oxo-2,5-cyclohexadien-1-ylidene]-2,6-bis(1,1-dim… ; 8 h, 80 °C

Reference

: N-Heterocyclic carbene-mediated redox condensation of alcohols

Kato, Terumasa; Matsuoka, Shin-ichi; Suzuki, Masato, Chemical Communications (Cambridge, 2016, 52(55), 8569-8572

Production Method 17

623-03-0

6831-82-9

91949-95-0

Reaction Conditions

1.1 Catalysts: Nickel (poly-imidazolidene and poly-benzimidazolidene supported) Solvents: Dimethylformamide ; 16 h, 100 °C

Reference

: Poly-n-heterocyclic carbene transition metal complexes and n-heterocyclic carbene transition metal complexes for carbon-sulfur and carbon-oxygen coupling reactions

, World Intellectual Property Organization, , ,

Production Method 18

623-00-7

91949-95-0

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: (SP-4-3)-Chloro[8-[2-(dicyclohexylphosphino-κP)phenyl]-1,3,5,7-tetramethyl-2,4,6… Solvents: Toluene ; 18 h, 110 °C

Reference

: Exploiting Ancillary Ligation To Enable Nickel-Catalyzed C-O Cross-Couplings of Aryl Electrophiles with Aliphatic Alcohols

MacQueen, Preston M.; Tassone, Joseph P.; Diaz, Carlos; Stradiotto, Mark, Journal of the American Chemical Society, 2018, 140(15), 5023-5027

Production Method 19

21382-98-9

91949-95-0

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: 1,4-Dioxane ; rt → 80 °C; 16 h, 80 °C

Reference

: Nucleophilic Amination and Etherification of Aryl Alkyl Thioethers

Wang, Xia; Tang, Yue; Long, Cheng-Yu; Dong, Wen-Ke; Li, Chenchen ; et al, Organic Letters, 2018, 20(16), 4749-4753

Production Method 20

623-00-7

91949-95-0

Reaction Conditions

1.1 Reagents: Quinuclidine Catalysts: 2,2′-Bipyridine , Nickel dichloride , [1,1′:4′,1′′-Terphenyl]-4,4′′-dicarboxaldehyde, polymer with 5′-(4-aminophenyl)[… Solvents: Dimethylacetamide ; 10 h

Reference

: Covalent organic frameworks editing for efficient metallaphotoredox catalytic carbon-oxygen cross coupling of aryl halides with alcohols

Meng, Di; Xue, Jing; Zhang, Yufan; Liu, Tianjiao; Chen, Chuncheng; et al, Catalysis Science & Technology, 2023, 13(5), 1518-1526